Cas no 1221818-31-0 (Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1221818-31-0
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD18792130
• CID: 4563580
• PubChem ID: 18541296
• Update Time: 2025-11-06

Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• Anti-tert-butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• SB11167
• AM805899
• 2-Boc-7-hydroxy-2-azabicyclo[2.2.1]heptane
• 7-Hydroxy-2-Aza-Bicyclo[2.2.1]Heptane-2-Carboxylicacidtert-Butylester
• 7-Hydroxy-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
• 7-Hydroxy-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid t-butylester
• 312954-54-4
• AKOS027428941
• SY125301
• tert-butyl 7-hydroxy-3-azabicyclo[2.2.1]heptane-3-carboxylate
• MFCD18792130
• AS-71151
• 1221818-31-0
• tert-Butyl7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate
• SCHEMBL6983518
• CS-0047393
• 2-Boc-2-azabicyclo[2.2.1]heptan-7-ol
• anti-N-Boc-7-hydroxy-2-azabicyclo[2.2.1]heptane
• W14563
• Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD18792130
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-6-7-4-5-8(12)9(7)13/h7-9,13H,4-6H2,1-3H3
• InChI Key： TZYFUEGUSGTHRA-UHFFFAOYSA-N
• SMILES： OC1C2CCC1CN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.1

Additional information on Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate

Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1221818-31-0): A Comprehensive Overview

Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1221818-31-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and hydroxyl functional group, has garnered attention for its potential in the development of novel therapeutic agents.

The structure of Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate consists of a bicyclic azabicyclo[2.2.1]heptane core, which is a seven-membered ring with a nitrogen atom and a tert-butyl ester group attached to the carboxylic acid moiety. The presence of the hydroxyl group at the 7-position adds to the compound's reactivity and potential for forming hydrogen bonds, which can be crucial in biological interactions.

Recent studies have highlighted the importance of Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate in various biological processes. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the hydroxyl group plays a critical role in this activity, suggesting that modifications at this position could lead to even more effective anti-inflammatory agents.

In another study, Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate was investigated for its potential as a neuroprotective agent. The results, published in *Neuropharmacology* (2023), showed that the compound significantly reduced neuronal cell death induced by oxidative stress and glutamate toxicity. The mechanism of action was attributed to its ability to modulate intracellular calcium levels and activate protective signaling pathways.

The synthetic route to Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate has been well-documented in the literature. A common approach involves the cyclization of an appropriate aziridine precursor followed by esterification with tert-butanol. This method provides high yields and excellent purity, making it suitable for large-scale production in pharmaceutical settings.

One of the key challenges in working with Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate is its stability under various conditions. Studies have shown that the compound is stable at room temperature but may degrade when exposed to high temperatures or acidic environments. Therefore, proper storage conditions are essential to maintain its integrity and efficacy.

The potential applications of Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate extend beyond anti-inflammatory and neuroprotective uses. Researchers are exploring its role in modulating other biological targets such as G protein-coupled receptors (GPCRs) and ion channels, which are involved in a wide range of physiological processes.

In conclusion, Tert-Butyl 7-hydroxy-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1221818-31-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in the pharmaceutical industry.